1,2-Dimethoxyethane

• CAS No.: 110-71-4
• Product Name: 1,2-Dimethoxyethane
• Molecular Formula: C4H10O2; CH3OCH2CH2OCH3; C4H10O2
• Molecular Weight: 90.12 g/mol
• IUPAC Name: 1,2-dimethoxyethane
• Standard InChI: InChI=1S/C4H10O2/c1-5-3-4-6-2/h3-4H2,1-2H3
• Standard InChIKey: XTHFKEDIFFGKHM-UHFFFAOYSA-N
• SMILES: COCCOC
• Canonical SMILES: COCCOC
• Boiling Point: 185 °F at 760 mm Hg (NTP, 1992); 85 °C; 85.0 °C; 82-83 °C @ 760 MM HG; 82-83 °C
• Colorform: WATER-WHITE LIQUID; COLORLESS LIQUID
• Density: 0.868 at 68 °F (USCG, 1999); 0.86285 @ 20 °C/4 °C; Relative density (water = 1): 0.86
• Flash Point: 32 °F (NTP, 1992); 29 °F(-2 °C) (CLOSED CUP); -2 °C c.c.
• Melting Point: -72 °F (NTP, 1992); -58 °C; -58.0 °C; -58 °C; ALSO REPORTED AS -71 °C
• Physical Description: 1,2-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Flash point 34°F. Mildly toxic by ingestion and inhalation. Severely irritates skin and eyes. Vapors heavier than air. Used to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 1,2-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Flash point 34°F. Mildly toxic by ingestion and inhalation. Severely irritates skin and eyes. Vapors heavier than air. Used to make other chemicals.; 1,2-dimethoxyethane is a diether that is the 1,2-dimethyl ether of ethane-1,2-diol. It has a role as a non-polar solvent. It derives from an ethylene glycol.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 1000000 mg/L (at 20 °C); 11.10 M; MISCIBLE WITH WATER, ALCOHOL; SOL IN HYDROCARBON SOLVENTS; SOL IN CHLOROFORM, ETHER, ACETONE, BENZENE; water solubility = 1.00X10+6 mg/l @ 25 °C; Solubility in water: miscible
• Synonyms: 2,5-Dioxahexane; DME; Dimethyl Cellosolve; Ethylene Dimethyl Ether; Ethylene Glycol Dimethyl Ether; Glyme; Hisolve MMM; Monoethylene Glycol Dimethyl Ether; Monoglyme; NSC 60542; α,β-Dimethoxyethane
• Vapor Density: 3.1 (NTP, 1992) (Relative to Air); 3.1 (AIR= 1); Relative vapor density (air = 1): 3.1
• Vapor Pressure: 40 mm Hg at 51.3 °F ; 60 mm Hg at 67.5° F (NTP, 1992); 48.00 mmHg; 48 MM HG @ 20 °C; Vapor pressure, kPa at 20 °C: 6.4
• PubChem Compound: 8071
• Last Modified: Nov 11 2021